Cas no 2094655-66-8 (4-amino-N-[(2-chlorophenyl)(cyano)methyl]-3-nitrobenzamide)

• Product Name: 4-amino-N-[(2-chlorophenyl)(cyano)methyl]-3-nitrobenzamide
• CAS No: 2094655-66-8
• MF: C₁₅H₁₁ClN₄O₃
• MW: 330.725841760635
• CID: 6135217
• PubChem ID: 122136207
• Update Time: 2025-11-01

4-amino-N-[(2-chlorophenyl)(cyano)methyl]-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-[(2-chlorophenyl)(cyano)methyl]-3-nitrobenzamide
• 4-amino-N-[(2-chlorophenyl)-cyanomethyl]-3-nitrobenzamide
• EN300-1210197
• Z1192961982
• 2094655-66-8
• AKOS033154405

• Inchi： 1S/C15H11ClN4O3/c16-11-4-2-1-3-10(11)13(8-17)19-15(21)9-5-6-12(18)14(7-9)20(22)23/h1-7,13H,18H2,(H,19,21)
• InChI Key： CQAJMHVYLQRCIG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C#N)NC(C1C=CC(=C(C=1)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 330.0519679g/mol
• Monoisotopic Mass: 330.0519679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 125Ų

Additional information on 4-amino-N-[(2-chlorophenyl)(cyano)methyl]-3-nitrobenzamide

Comprehensive Overview of 4-amino-N-[(2-chlorophenyl)(cyano)methyl]-3-nitrobenzamide (CAS No. 2094655-66-8)

4-amino-N-[(2-chlorophenyl)(cyano)methyl]-3-nitrobenzamide, with the CAS number 2094655-66-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of nitrobenzamide derivatives, which are known for their versatile applications in medicinal chemistry and material science. The presence of functional groups such as amino, nitro, and cyano in its structure makes it a valuable intermediate for synthesizing more complex molecules.

Researchers and industry professionals often search for 4-amino-N-[(2-chlorophenyl)(cyano)methyl]-3-nitrobenzamide uses and CAS 2094655-66-8 applications due to its potential in drug discovery. Recent studies highlight its role as a precursor in the development of enzyme inhibitors and receptor modulators, which are critical in treating various health conditions. The compound's unique structure allows for selective interactions with biological targets, making it a subject of interest in high-throughput screening and computational chemistry.

In the context of green chemistry, the synthesis and utilization of 4-amino-N-[(2-chlorophenyl)(cyano)methyl]-3-nitrobenzamide align with the growing demand for sustainable and efficient chemical processes. Innovations in catalytic methods and solvent-free reactions have been explored to minimize environmental impact while maintaining high yields. This aligns with the broader industry trend toward eco-friendly synthesis, a topic frequently searched by professionals and academics alike.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are often discussed in forums and research papers. Understanding these properties is essential for optimizing its use in formulation development and process scaling. For instance, its nitro group contributes to its electron-withdrawing characteristics, which can influence its behavior in redox reactions and photochemical processes.

Another area of interest is the analytical characterization of CAS 2094655-66-8. Advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its structure and purity. These methods are crucial for ensuring reproducibility in research and industrial applications, addressing common queries about quality control and batch consistency.

From a commercial perspective, the demand for 4-amino-N-[(2-chlorophenyl)(cyano)methyl]-3-nitrobenzamide is driven by its potential in patented pharmaceutical formulations. Companies investing in innovative therapeutics often seek such compounds to expand their intellectual property portfolios. This has led to increased searches for supply chain availability and custom synthesis options for CAS 2094655-66-8.

In summary, 4-amino-N-[(2-chlorophenyl)(cyano)methyl]-3-nitrobenzamide (CAS No. 2094655-66-8) represents a multifaceted compound with broad applicability in modern science. Its relevance to drug development, sustainable chemistry, and material innovation ensures its continued prominence in both academic and industrial settings. As research progresses, this compound is likely to remain a focal point for advancements in organic synthesis and biomedical engineering.